Cas no 338412-20-7 (3-(3-Chloro-2-methylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine)

• Product Name: 3-(3-Chloro-2-methylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
• CAS No: 338412-20-7
• MF: C₁₈H₂₂ClNO₃S
• MW: 367.890182971954
• CID: 5738292
• PubChem ID: 1474351
• Update Time: 2023-11-10

3-(3-Chloro-2-methylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• DTXSID501137724
• 3-(3-chloro-2-methylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine
• Oprea1_298923
• AKOS005088212
• 3K-335S
• 3-[(3-Chloro-2-methylphenyl)sulfonyl]-4,6-dimethyl-2-(2-methylpropoxy)pyridine
• 3-(3-chloro-2-methylphenyl)sulfonyl-4,6-dimethyl-2-(2-methylpropoxy)pyridine
• 338412-20-7
• 3-[(3-chloro-2-methylphenyl)sulfonyl]-2-isobutoxy-4,6-dimethylpyridine
• Pyridine, 3-[(3-chloro-2-methylphenyl)sulfonyl]-4,6-dimethyl-2-(2-methylpropoxy)-
• 3-(3-Chloro-2-methylbenzenesulfonyl)-4,6-dimethyl-2-(2-methylpropoxy)pyridine

• Inchi： 1S/C18H22ClNO3S/c1-11(2)10-23-18-17(12(3)9-13(4)20-18)24(21,22)16-8-6-7-15(19)14(16)5/h6-9,11H,10H2,1-5H3
• InChI Key： CVMASGYASJVYJF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)S(C1C(=NC(C)=CC=1C)OCC(C)C)(=O)=O

Computed Properties

• Exact Mass: 367.1008924g/mol
• Monoisotopic Mass: 367.1008924g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Boiling Point: 515.6±50.0 °C(Predicted)
• pka: 1.07±0.32(Predicted)